1-Propyl-1H-benzimidazol-5-amine dihydrochloride CAS number and identifiers
1-Propyl-1H-benzimidazol-5-amine dihydrochloride CAS number and identifiers
This guide is structured as a technical monograph designed for drug discovery scientists and organic chemists. It prioritizes actionable data, regioselective synthetic strategies, and scaffold utility over generic descriptions.
High-Purity Heterocyclic Scaffold for Medicinal Chemistry [1]
Executive Summary
1-Propyl-1H-benzimidazol-5-amine dihydrochloride (CAS: 1269039-56-6) is a critical nitrogen-containing heterocyclic building block.[1] Belonging to the "privileged scaffold" class of benzimidazoles, it serves as a primary intermediate in the synthesis of kinase inhibitors, GPCR ligands, and antiparasitic agents. Its specific substitution pattern—an N1-propyl chain providing hydrophobic interaction potential and a C5-amine serving as a versatile vector for amide coupling or urea formation—makes it highly valuable for Structure-Activity Relationship (SAR) exploration.
This guide details the physicochemical profile, a regiocontrolled synthetic pathway, and handling protocols for the dihydrochloride salt form, which offers superior stability and solubility compared to the free base.
Chemical Identity & Physicochemical Properties[2]
The dihydrochloride salt is the preferred form for storage and solid-phase handling due to its resistance to oxidation relative to the free amine.
Table 1: Core Identifiers and Properties
| Property | Specification |
| Chemical Name | 1-Propyl-1H-benzimidazol-5-amine dihydrochloride |
| CAS Number | 1269039-56-6 |
| Synonyms | 5-Amino-1-propylbenzimidazole 2HCl; 1-Propyl-1H-benzo[d]imidazol-5-amine dihydrochloride |
| Molecular Formula | C₁₀H₁₃N₃ · 2HCl |
| Molecular Weight | 248.15 g/mol |
| Exact Mass (Free Base) | 175.1109 Da |
| Appearance | Off-white to pale beige hygroscopic solid |
| Solubility | Highly soluble in Water, DMSO, Methanol; Insoluble in Hexane, DCM |
| pKa (Calc) | ~5.5 (benzimidazole N3), ~3.0 (aniline NH2) |
| InChI Key | OYFAWNBDPQWKJK-UHFFFAOYSA-N (Free base parent) |
| SMILES | CCCN1C=NC2=C1C=CC(=C2)N.Cl.Cl |
Synthesis & Manufacturing: Regioselective Strategy
A common pitfall in benzimidazole synthesis is the formation of regioisomers (1,5- vs 1,6-substituted) when alkylating a pre-formed benzimidazole core. To ensure 100% regiochemical purity of the N1-propyl-C5-amine isomer, a "bottom-up" approach starting from 2,4-dinitrochlorobenzene is the industry standard.
Reaction Pathway Analysis (DOT Visualization)
The following diagram illustrates the regiocontrolled route (SNAr followed by reduction and cyclization) versus the flawed direct alkylation route.
Caption: Figure 1. Regioselective synthesis strategy avoiding 1,5/1,6 isomer mixtures common in direct alkylation.
Detailed Synthetic Protocol (Lab Scale)
Objective: Synthesis of 10g of target compound.
-
Nucleophilic Aromatic Substitution (SNAr):
-
Dissolve 2,4-dinitrochlorobenzene (1 equiv) in THF.
-
Add propylamine (1.1 equiv) and triethylamine (1.2 equiv) dropwise at 0°C.
-
Stir at RT for 4 hours. The electron-withdrawing nitro groups activate the ring, ensuring rapid substitution at the C1 position.
-
Checkpoint: TLC should show complete consumption of starting material.
-
-
Partial Reduction & Cyclization:
-
Reduce the ortho-nitro group (or both) using H₂/Pd-C in Methanol.
-
Treat the resulting diamine with Formic Acid (or Triethyl Orthoformate) at reflux (80-100°C) for 3 hours. This closes the imidazole ring, locking the propyl group at position 1.
-
-
Final Reduction & Salt Formation:
-
If the C5-nitro group remains, reduce it via catalytic hydrogenation (H₂, 40 psi, Pd/C).
-
Filter catalyst over Celite.
-
Critical Step (Salt Formation): Dissolve the free amine oil in anhydrous Ethanol. Add 4M HCl in Dioxane (2.5 equiv) dropwise at 0°C.
-
Precipitate with Diethyl Ether. Filter the hygroscopic solid under Nitrogen.
-
Applications in Drug Discovery
The 1-propyl-1H-benzimidazol-5-amine scaffold is a "privileged structure" capable of binding to multiple biological targets.
Kinase Inhibition (ATP Mimicry)
Benzimidazoles are classical bioisosteres for the purine ring of ATP.
-
Mechanism: The benzimidazole N3 acts as a hydrogen bond acceptor for the kinase hinge region (e.g., Val/Leu residues).
-
Role of 1-Propyl: The N1-propyl group projects into the hydrophobic pocket (Gatekeeper region or Solvent Front), improving potency over the unsubstituted parent.
-
Role of 5-Amine: Provides a vector for attaching "tail" groups (ureas, amides) to access the DFG-out pocket or interact with ribose-binding residues.
GPCR & Epigenetic Targets
-
Histamine H4 Antagonists: Analogues of this scaffold have shown affinity for H4 receptors involved in inflammation.
-
HDAC Inhibitors: The 5-amine can be derivatized with a zinc-binding group (hydroxamic acid) to target Histone Deacetylases.
Handling, Stability, and Safety
Self-Validating Protocol for Storage: The dihydrochloride salt is hygroscopic. Improper handling leads to "gumming" and stoichiometry errors in biological assays.
| Parameter | Protocol | Rationale |
| Storage | -20°C, Desiccated | Prevents hydrolysis and oxidation of the aromatic amine. |
| Weighing | Glovebox or rapid weighing | Material absorbs atmospheric water within minutes. |
| Solubilization | DMSO (Stock: 100 mM) | Water can cause slow oxidation over weeks; DMSO stocks are stable at -80°C for 6 months. |
| Safety | Wear P100 respirator | Aromatic amines are potential genotoxins. Handle as a suspected carcinogen. |
Analytical Characterization
To verify the identity of the CAS 1269039-56-6 material, the following signals must be present.
¹H NMR (DMSO-d₆, 400 MHz)
-
δ 9.4 ppm (s, 1H): C2-H (Deshielded due to cationic salt form).
-
δ 7.8 - 7.2 ppm (m, 3H): Aromatic protons (C4, C6, C7).
-
δ 4.4 ppm (t, 2H): N-CH₂- (Triplet, distinct shift due to N1 attachment).
-
δ 1.9 ppm (m, 2H): -CH₂- (Propyl middle methylene).
-
δ 0.9 ppm (t, 3H): -CH₃ (Propyl terminal methyl).
-
Note: The -NH₂ protons may be broadened or exchanged with D₂O/solvent moisture, appearing as a broad hump at 4-6 ppm or integrated with water signal.
HPLC Purity Method
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
-
Mobile Phase A: Water + 0.1% TFA (Suppresses amine tailing).
-
Mobile Phase B: Acetonitrile + 0.1% TFA.
-
Gradient: 5% B to 95% B over 10 min.
-
Detection: UV 254 nm (Benzimidazole chromophore).
References
-
PubChem. (2025). Compound Summary: 1-Propyl-1H-benzimidazole (Parent Structure).[1] National Library of Medicine. Retrieved February 26, 2026, from [Link]
- Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: a review. Bioorganic & Medicinal Chemistry. (Contextual reference for scaffold utility).
